Cas no 1527583-05-6 (2-cyclobutyl-2-fluoroacetic acid)

• Product Name: 2-cyclobutyl-2-fluoroacetic acid
• CAS No: 1527583-05-6
• MF: C₆H₉FO₂
• MW: 132.132865667343
• CID: 4604199
• PubChem ID: 81346948
• Update Time: 2025-06-08

2-cyclobutyl-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-fluoroacetic acid
• Cyclobutyl-fluoro-acetic acid
• SCHEMBL26870655
• 1527583-05-6
• 2-cyclobutyl-2-fluoroaceticacid
• EN300-783108
• AKOS019919626
• G74306
• F2147-5897

• Inchi： 1S/C6H9FO2/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3H2,(H,8,9)
• InChI Key： XKGQKFCBGVZWMG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CCC1

Computed Properties

• Exact Mass: 132.05865769g/mol
• Monoisotopic Mass: 132.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 236.6±10.0 °C at 760 mmHg
• Flash Point: 96.9±19.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-cyclobutyl-2-fluoroacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 2-cyclobutyl-2-fluoroacetic acid

Comprehensive Analysis of 2-Cyclobutyl-2-Fluoroacetic Acid (CAS No. 1527583-05-6): Properties, Applications, and Industry Insights

2-Cyclobutyl-2-fluoroacetic acid (CAS No. 1527583-05-6) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyclobutyl ring and fluoroacetic acid moiety make it a versatile building block for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating metabolic pathways and enzyme inhibition.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 2-cyclobutyl-2-fluoroacetic acid. Researchers frequently search for "fluoroacetic acid derivatives in drug design" or "CAS 1527583-05-6 solubility data," reflecting the need for precise physicochemical characterization. This compound exhibits moderate polarity, with a calculated logP of ~1.2, making it suitable for formulations requiring balanced hydrophilicity-lipophilicity.

In synthetic applications, 2-cyclobutyl-2-fluoroacetic acid serves as a precursor for cyclobutane-containing pharmaceuticals, a trend aligned with the industry's focus on strained ring systems to improve target selectivity. Patent analyses reveal its use in kinase inhibitor scaffolds, addressing popular queries like "fluorinated cyclobutyl compounds in oncology." The fluoro substituent enhances metabolic stability—a key consideration in modern drug development.

Environmental and regulatory perspectives on fluorinated building blocks remain a hot topic. While 1527583-05-6 isn't classified as hazardous, its handling follows standard protocols for carboxylic acid derivatives. Safety Data Sheets (SDS) emphasize proper ventilation—a detail often searched alongside "2-cyclobutyl-2-fluoroacetic acid storage conditions."

The compound's crystallization behavior attracts material scientists investigating "hydrogen bonding in fluorinated acids." XRD studies of CAS 1527583-05-6 demonstrate dimer formation via carboxyl groups, influencing solubility profiles critical for formulation development. This aligns with industry demands for predictive solubility models.

Supply chain dynamics for 2-cyclobutyl-2-fluoroacetic acid reflect broader trends in fine chemical procurement. With major suppliers listing purity ≥97%, quality control focuses on minimizing cyclobutane byproducts—a frequent concern in synthesis optimization forums. Analytical methods like HPLC-UV (λ=210 nm) are commonly referenced in technical literature.

Future applications may exploit the compound's conformational rigidity in peptide mimetics, responding to searches for "cyclobutyl bioisosteres." Computational studies suggest its potential in GPCR-targeted therapies, though experimental validation remains ongoing. The fluoroacetic acid group's electronegativity also enables novel catalyst designs in asymmetric synthesis.

In conclusion, 2-cyclobutyl-2-fluoroacetic acid (CAS No. 1527583-05-6) represents a strategically valuable scaffold at the intersection of fluorination chemistry and ring strain engineering. Its evolving applications underscore the importance of specialty fluorochemicals in addressing contemporary challenges in life sciences and materials innovation.